Cas no 72886-99-8 (Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, cis-)

Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, cis- structure
72886-99-8 structure
Product Name:Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, cis-
CAS No:72886-99-8
MF:C11H20O3
MW:200.274703979492
CID:543310
PubChem ID:71404329
Update Time:2025-04-19

Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, cis-
    • methyl 3-[(1S,2S)-2-methoxycyclohexyl]propanoate
    • DTXSID70825181
    • 72886-99-8
    • Inchi: 1S/C11H20O3/c1-13-10-6-4-3-5-9(10)7-8-11(12)14-2/h9-10H,3-8H2,1-2H3/t9-,10-/m0/s1
    • InChI Key: FIVGNUMMSHPWHT-UWVGGRQHSA-N
    • SMILES: O(C)[C@H]1CCCC[C@H]1CCC(=O)OC

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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